Cas no 66818-54-0 (2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate)

• Product Name: 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate
• CAS No: 66818-54-0
• MF: C₁₄H₁₄F₈O₄
• MW: 398.245792865753
• MDL: MFCD00078359
• CID: 964711
• PubChem ID: 2775865
• Update Time: 2025-06-11

2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate
• [2,2,3,3,4,4,5,5-octafluoro-6-(2-methylprop-2-enoyloxy)hexyl] 2-methylprop-2-enoate
• 2,2,3,3,4,4,5,5-OCTAFLUOROHEXANE-1,6-DIMETHACRYLATE
• 2,2,3,3,4,4,5,5-OCTAFLUORO-1,6-HEXANEDIOL
• PC5628
• JTNUTCQSBBMBTF-UHFFFAOYSA-N
• 2,2,3,3,4,4,5,5-octafluorohexane-1,6-diyl bis(2-methylacrylate)
• 2,2,3,3,4,4,5,5-octafluoro-hexanediol-1,6-dimethacrylate
• [2,2,3,3,4,4,5,5-octakis(fluoranyl)-6-(2-methylprop-2-enoyloxy)hexyl] 2-methylprop-2-enoate
• MFCD00078359
• 2,2,3,3,4,4,5,5-Octafluorohexanediol-1,6-dimethacrylate
• 66818-54-0
• 1H,1H,6H,6H-Perfluorohexyl dimethacrylate
• CS-0454744
• 2,2,3,3,4,4,5,5-Octafluorohexane-1,6-diyl bis(2-methylprop-2-enoate)
• FT-0676109
• A835552
• DTXSID40379722
• AKOS016015325
• SCHEMBL246414
• 2-methyl-2-propenoic acid [2,2,3,3,4,4,5,5-octafluoro-6-(2-methyl-1-oxoprop-2-enoxy)hexyl] ester
• 2,2,3,3,4,4,5,5-Octafluoro-1,6-hexyldimethacrylate
• 2,2,3,3,4,4,5,5-Octafluorohexan-1,6-diyl dimethacrylate

• MDL： MFCD00078359
• Inchi： 1S/C14H14F8O4/c1-7(2)9(23)25-5-11(15,16)13(19,20)14(21,22)12(17,18)6-26-10(24)8(3)4/h1,3,5-6H2,2,4H3
• InChI Key： JTNUTCQSBBMBTF-UHFFFAOYSA-N
• SMILES： FC(C(COC(C(=C)C)=O)(F)F)(C(C(COC(C(=C)C)=O)(F)F)(F)F)F

Computed Properties

• Exact Mass: 398.07600
• Monoisotopic Mass: 398.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 107°C 0,9mm
• Flash Point: 52.931°C
• Refractive Index: 1.445
• PSA: 52.60000
• LogP: 3.76620

2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate

Recent Advances in the Application of 2,2,3,3,4,4,5,5-Octafluoro-1,6-Hexyl Dimethacrylate (CAS: 66818-54-0) in Biomedical and Chemical Research

The compound 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate (CAS: 66818-54-0) has garnered significant attention in recent years due to its unique chemical properties and potential applications in biomedical and chemical research. This fluorinated dimethacrylate derivative exhibits exceptional hydrophobicity, chemical stability, and biocompatibility, making it a promising candidate for advanced material synthesis, drug delivery systems, and tissue engineering. Recent studies have explored its utility in creating high-performance polymers with tailored surface properties, as well as its role in enhancing the mechanical and thermal stability of composite materials.

One of the most notable applications of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate is in the development of fluoropolymer-based coatings for medical devices. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly reduce protein adsorption and bacterial adhesion, thereby improving the biocompatibility and longevity of implants. For instance, a 2023 study published in the Journal of Biomedical Materials Research highlighted its effectiveness in reducing thrombogenicity in cardiovascular stents, suggesting its potential for use in blood-contacting medical devices.

In addition to its biomedical applications, this compound has also been investigated for its role in advanced lithography and microfabrication techniques. Its high fluorine content provides excellent resistance to plasma etching, making it suitable for use in the semiconductor industry. A recent preprint on ChemRxiv detailed its use in the fabrication of high-resolution patterns for microfluidic devices, showcasing its versatility beyond traditional biomedical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For example, a 2024 study in Organic Process Research & Development proposed a novel catalytic system that enhances the efficiency of the esterification process, addressing some of the scalability issues associated with its production.

Looking ahead, the continued exploration of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexyl dimethacrylate is expected to unlock new possibilities in both biomedical and chemical engineering fields. Future research directions may include its integration into smart materials responsive to environmental stimuli, as well as its use in targeted drug delivery systems. The compound's unique combination of properties positions it as a key player in the next generation of advanced materials.